Cas no 2228483-14-3 (5-(1-tert-butyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(1-tert-butyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine
• CAS No: 2228483-14-3
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 6233490
• PubChem ID: 165704390
• Update Time: 2025-10-18

5-(1-tert-butyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-tert-butyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine
• EN300-1741805
• 2228483-14-3

• Inchi： 1S/C10H14N4O/c1-10(2,3)14-6-7(4-13-14)8-5-12-9(11)15-8/h4-6H,1-3H3,(H2,11,12)
• InChI Key： GEEFIGQWFBZADU-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1C=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.9Ų

Additional information on 5-(1-tert-butyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine

Comprehensive Guide to 5-(1-tert-butyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine (CAS No. 2228483-14-3): Properties, Applications, and Market Insights

5-(1-tert-butyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine (CAS No. 2228483-14-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrazole ring and an oxazole moiety, making it a versatile intermediate for drug discovery and material science applications. Its tert-butyl group enhances stability and bioavailability, which is critical for developing next-generation therapeutics.

The growing demand for heterocyclic compounds in drug development has positioned 5-(1-tert-butyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine as a key building block for kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in targeted cancer therapy. The compound’s CAS number 2228483-14-3 is frequently searched in scientific databases, reflecting its relevance in modern medicinal chemistry.

In agrochemical applications, this compound is explored for its role in designing novel pesticides and herbicides. The oxazole-amine functional group contributes to its bioactivity, offering solutions for crop protection against resistant pests. With the rise of sustainable agriculture, the demand for eco-friendly chemical intermediates like 5-(1-tert-butyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine is expected to grow.

From a synthetic perspective, the compound’s tert-butylpyrazole core allows for diverse functionalization, enabling researchers to tailor its properties for specific applications. Recent publications highlight its use in high-throughput screening libraries, addressing challenges in fragment-based drug design. The CAS 2228483-14-3 is often associated with patents covering innovative synthetic routes, underscoring its commercial value.

The market for 5-(1-tert-butyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine is driven by collaborations between academia and pharmaceutical giants. Investors are keen on its potential in orphan drug development, especially for rare genetic disorders. Analytical techniques like HPLC and LC-MS are critical for quality control, ensuring compliance with regulatory standards for preclinical studies.

Environmental and safety assessments of CAS 2228483-14-3 indicate low ecotoxicity, aligning with green chemistry principles. This makes it a preferable choice over traditional halogenated analogs. As the industry shifts toward AI-driven molecular design, computational studies on this compound’s ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity) are increasing.

In summary, 5-(1-tert-butyl-1H-pyrazol-4-yl)-1,3-oxazol-2-amine represents a cutting-edge chemical entity with multidisciplinary applications. Its CAS number 2228483-14-3 serves as a gateway for researchers exploring structure-activity relationships in life sciences. Future trends may focus on scaling up production via continuous flow chemistry to meet global demand.